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Compound of Interest

Compound Name: (R)-FL118
Cat. No.: B15603097
Get Quote
\ J

(R)-FL118, a potent survivin inhibitor, has demonstrated significant antitumor activity.[1][2][3]
However, its low aqueous solubility presents a challenge for in vitro and in vivo studies.[4][5]
This document provides a detailed protocol for the preparation of (R)-FL118 stock solutions to
ensure consistent and reliable experimental results.

Data Presentation: Solubility and Storage

Proper solvent selection and storage are critical for maintaining the integrity and activity of (R)-
FL118. The following table summarizes the key quantitative data for preparing and storing (R)-
FL118 stock solutions.
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Parameter Value & Conditions Source(s)
Molecular Weight 392.36 g/mol [2]
Solubility

Dimethyl Sulfoxide (DMSO) ~1-4 mg/mL [2][41[6]

Ethanol

Poorly soluble/Insoluble

[2][6]

Water

Insoluble

[2]7]

Stock Solution Storage

-20°C

Up to 1 month

(11218l

-80°C

Up to 6 months

[1](2](8]

Note: It is highly recommended to use fresh, anhydrous DMSO to maximize solubility, as

moisture-absorbing DMSO can reduce solubility.[2] To avoid repeated freeze-thaw cycles, it is

best practice to aliquot the stock solution into smaller volumes for single use.[1]

Experimental Protocol: Preparation of (R)-FL118
Stock Solution (1 mg/mL in DMSO)

This protocol describes the preparation of a 1 mg/mL stock solution of (R)-FL118 in DMSO, a

common starting point for further dilutions for both in vitro and in vivo applications.[4]

Materials:

(R)-FL118 powder

Vortex mixer

Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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e Analytical balance
Procedure:

Aseptic Technique: Perform all steps in a clean, controlled environment (e.g., a laminar flow
hood) to prevent contamination.

Weighing (R)-FL118: Accurately weigh the desired amount of (R)-FL118 powder using an
analytical balance. For example, to prepare 1 mL of a 1 mg/mL stock solution, weigh 1 mg of
(R)-FL118.

Solvent Addition: Transfer the weighed (R)-FL118 powder to a sterile amber microcentrifuge
tube. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO. For a
1 mg/mL solution, add 1 mL of DMSO to 1 mg of powder.

Dissolution: Tightly cap the tube and vortex the solution gently and continuously until the (R)-
FL118 is completely dissolved.[4] Visually inspect the solution against a light source to
ensure no solid particles remain. Gentle warming of the solution to 37°C may aid in
dissolution.[4]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile, amber microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the
main stock undergoes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][2][8] Protect from light.[8]

Dilution for In Vitro Cell-Based Assays

For cell culture experiments, the final concentration of DMSO should be kept low (typically <
0.1%) to avoid solvent-induced toxicity.[4]

Example Dilution:

To prepare a 1 UM working solution from a 1 mg/mL stock (equivalent to 2549 uM based on a
MW of 392.36 g/mol ):

e Perform a serial dilution of the 1 mg/mL DMSO stock solution in cell culture medium.[4]
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e For instance, a 1:1000 dilution of the 1 mg/mL stock in medium would result in a final
concentration of approximately 2.5 uM. Further dilution would be required to reach 1 pM.

» Always prepare fresh dilutions for each experiment.

 Include a vehicle control in your experiments with the same final concentration of DMSO as
the highest concentration of (R)-FL118 used. Pre-warming the cell culture medium to 37°C
before adding the stock solution can sometimes improve solubility.[4]

Formulation for In Vivo Animal Studies

Due to the poor aqueous solubility of (R)-FL118, specific formulations are required for in vivo
administration. These often involve co-solvents and surfactants.

Example Formulation for Intraperitoneal (i.p.) Injection:[4][9]
o Start with a 1 mg/mL stock solution of (R)-FL118 in DMSO.[4]

» Prepare a vehicle solution of Tween-80 and saline. A common composition is 20% Tween-80
and 75% saline.[4]

» To achieve a final working solution of 0.05 mg/mL (R)-FL118, dilute the DMSO stock solution
into the vehicle. The final composition of the working solution would be:

o 0.05 mg/mL (R)-FL118
o 5% DMSO (v/v)

o 20% Tween-80 (v/v)

o 75% Saline (v/v)[4]

» Avehicle control solution containing 5% DMSO, 20% Tween-80, and 75% saline should be
used as a placebo.[4]

Example Formulation for Intravenous (i.v.) Injection:[9]
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For intravenous administration, a formulation containing hydroxypropyl--cyclodextrin (HP-[3-
CD) can be used to improve solubility.[4][9]

o Atypical formulation might contain:
o 0.1-0.5mg/mL (R)-FL118
o 5% DMSO
o 0.05 - 0.25% (w/v) hydroxypropyl-B-cyclodextrin in saline.[9]

e The corresponding vehicle control would contain 5% DMSO and 0.05 - 0.25% (w/v)
hydroxypropyl-B-cyclodextrin in saline.[9]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing (R)-FL118 stock and
working solutions.

Working Solution Preparation

In Vitro Dilution
I (Cell Culture Medium)
Stock Solution Preparation
- Transfer to

Weigh (R)-FL118 sterile tube Add Anhydrous Vortex to Aliquot for Store at -20°C Formulate In Vivo Formulation (i.p.)

Powder DMSO Dissolve Storage or -80°C (Tween-80, Saline)

Formulate ) ) 2
& In Vivo Formulation (i.v.)

g (HP-B-CD, Saline)

Click to download full resolution via product page

Caption: Workflow for preparing (R)-FL118 stock and working solutions.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Overcoming_FL118_Solubility_and_Experimental_Challenges.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612511/
https://www.benchchem.com/product/b15603097/docs?utm_src=pdf-body#preparing-r-fl118-stock-solutions-an-application-note-and-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612511/
https://www.benchchem.com/product/b15603097/docs?utm_src=pdf-body#preparing-r-fl118-stock-solutions-an-application-note-and-protocol
https://www.benchchem.com/product/b15603097/docs?utm_src=pdf-body-img#preparing-r-fl118-stock-solutions-an-application-note-and-protocol
https://www.benchchem.com/product/b15603097/docs?utm_src=pdf-body#preparing-r-fl118-stock-solutions-an-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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